Cas no 5807-13-6 ((2Z)-2-({4-[chloro(difluoro)methoxy]phenyl}imino)-N-(4-chlorophenyl)-3-ethyl-4-oxo-1,3-thiazinane-6-carboxamide)

• Product Name: (2Z)-2-({4-[chloro(difluoro)methoxy]phenyl}imino)-N-(4-chlorophenyl)-3-ethyl-4-oxo-1,3-thiazinane-6-carboxamide
• CAS No: 5807-13-6
• MF: C₈H₄N₆O₄
• MW: 248.155159950256
• CID: 948004
• PubChem ID: 5354910
• Update Time: 2025-04-19

(2Z)-2-({4-[chloro(difluoro)methoxy]phenyl}imino)-N-(4-chlorophenyl)-3-ethyl-4-oxo-1,3-thiazinane-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-({4-[chloro(difluoro)methoxy]phenyl}imino)-N-(4-chlorophenyl)-3-ethyl-4-oxo-1,3-thiazinane-6-carboxamide
• 1,3,6,8-tetrahydro-2,4,5,7-pyrimido< 5,4-g> pteridinetetrone
• 1H,8H-Pteridin-2,7-dion
• 1H,8H-pteridine-2,7-dione
• 1H,9H-Pyrimido[5,4-g]pteridin-2,4,6,8-tetraon
• 1H,9H-pyrimido[5,4-g]pteridine-2,4,6,8-tetraone
• 2,7(1H,8H)-Pteridinedione
• AC1LC8FM
• CTK1I1456
• pyrimido< 5,4-g> pteridinetetrone
• 1H,2H,3H,4H,6H,7H,8H,9H-PYRIMIDO[5,4-G]PTERIDINE-2,4,6,8-TETRONE
• DTXSID40973643
• NSC-22481
• 1,9-dihydropyrimido[5,4-g]pteridine-2,4,6,8-tetrone
• 5807-13-6
• NSC22481
• Pyrimido[5,4-g]pteridine-2,4,6,8-tetrol

• Inchi： 1S/C8H4N6O4/c15-5-1-3(11-7(17)13-5)10-4-2(9-1)6(16)14-8(18)12-4/h(H4,10,11,12,13,14,15,16,17,18)
• InChI Key： SVDLRKRVMBVGHQ-UHFFFAOYSA-N
• SMILES： O=C1C2C(NC(N1)=O)=NC1=C(C(NC(N1)=O)=O)N=2

Computed Properties

• Exact Mass: 487.03381
• Monoisotopic Mass: 248.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142A^2
• XLogP3: -1.8

Experimental Properties

• Density: 1.46
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.621
• PSA: 71